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Compound of Interest

Compound Name: Trimeprazine sulfoxide
CAS No.: 10071-07-5
Cat. No.: B1364182
Get Quote
. J

Executive Summary & Scientific Context

Trimeprazine Sulfoxide (CAS: 10071-07-5), also known as Alimemazine Sulfoxide, is a
primary oxidative metabolite and pharmacopeial impurity (EP Impurity A) of the phenothiazine

antihistamine Trimeprazine.[1]

While often handled in milligram quantities as an analytical standard, its disposal requires strict
adherence to hazardous waste protocols due to the inherent toxicity of the phenothiazine
scaffold. Unlike benign buffers, this compound exhibits acute oral toxicity, skin sensitization
potential, and aquatic toxicity.

Critical Operational Directive: Treat Trimeprazine Sulfoxide as a High-Priority Hazardous
Organic Waste. Under no circumstances should this compound be discharged into municipal
sewage systems or disposed of in general trash. Incineration is the only validated method for
the complete destruction of the tricyclic phenothiazine ring system.

Hazard Profile & Physical Properties
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To ensure safe handling, researchers must understand the physicochemical properties that

dictate disposal logistics.

Table 1: Physicochemical & Safety Data

Property Specification Operational Implication
Use for waste labeling and
CAS Number 10071-07-5 ) )
inventory tracking.
Nitrogen/Sulfur content
Molecular Formula C1sH22N20S requires incineration with

scrubber systems.

Physical State

Solid (Crystalline Powder)

High dust potential; use static-

free weighing tools.

Soluble in DMSO, Methanal,

Liquid waste streams must be

Solubility compatible with organic
Chloroform
solvents.
. » ) Must be stored/disposed in
Stability Photosensitive & Hygroscopic

amber glass containers.

GHS Classification

Acute Tox. 3 (Oral), Aquatic
Chronic 2

Toxic if swallowed; dangerous

to marine life.

Signal Word

DANGER

Requires immediate attention if
exposed.[2][3][4]

Expert Insight: Phenothiazines are notorious for photolytic degradation. When accumulating

waste, transparent containers will lead to rapid discoloration (turning pink/violet) due to radical

formation. While this degradation does not necessatrily reduce toxicity, it complicates chemical

analysis of waste streams. Always use amber glass or foil-wrapped containers.
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Step-by-Step Disposal Protocol

This protocol is designed to prevent environmental leaching and ensure regulatory compliance
(RCRA/EPA Subpart P alignment).

Phase 1: Waste Characterization & Segregation

* Isolate the Stream: Do not mix Trimeprazine Sulfoxide with strong oxidizers (e.g.,
peroxides, nitric acid). Although it is already a sulfoxide, further oxidation to the sulfone is
possible and can be exothermic under uncontrolled conditions.

o Separate by State:
o Solid Waste: Pure powder, contaminated weighing boats, pipette tips, and gloves.

o Liquid Waste: Mother liquors, HPLC effluent (methanol/water mixtures).

Phase 2: Packaging & Containment

e Solid Waste:
o Place waste in a wide-mouth HDPE or Amber Glass jar.

o Double-bag highly contaminated solids (e.g., spill cleanup materials) in 6-mil polyethylene
bags before placing in the drum.

e Liquid Waste:

o Collect in a dedicated "Halogenated/Non-Halogenated Organic" solvent waste container
(depending on the co-solvent).

o Ensure the container is vented or has a pressure-relief cap if mixing with volatile solvents.

Phase 3: Labeling

Every container must bear a hazardous waste label containing:
e Full Chemical Name: Trimeprazine Sulfoxide (Alimemazine Sulfoxide).[1]

o Hazard Checkboxes: [x] Toxic [X] Irritant [X] Environmental Hazard.[2]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1364182/docs?utm_src=pdf-body#trimeprazine-sulfoxide-laboratory-disposal-handling-procedures
https://www.benchchem.com/product/b1364182/docs?utm_src=pdf-body#trimeprazine-sulfoxide-laboratory-disposal-handling-procedures
https://www.axios-research.com/products/trimeprazine-sulfoxide-alimemazine-ep-impurity-a-l-tartrate
https://redox.com/wp-content/sds/2125.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Phase 4: Final Disposal (Vendor Handoff)

e Method: High-temperature incineration (>1000°C).

« Justification: The tricyclic ring structure is stable. Landfilling poses a risk of groundwater
contamination and bioaccumulation in aquatic life.

Visualized Workflows

The following diagrams illustrate the logical flow for disposal decision-making and emergency

spill response.

Diagram 1: Disposal Decision Matrix
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Caption: Logical workflow for segregating and packaging Trimeprazine Sulfoxide waste
streams.

Diagram 2: Emergency Spill Response Protocol
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Caption: Immediate operational steps for containing and cleaning laboratory spills.

Emergency Spill Management

Scenario: You have spilled 50mg of solid Trimeprazine Sulfoxide powder on the benchtop.

Evacuate & Alert: Immediately alert nearby personnel. If the spill is large (>1g) or in a high-
traffic area, mark the zone.

PPE Upgrade: Standard lab coats may not be enough if dust is airborne. Wear double nitrile
gloves, safety goggles, and a particulate respirator (N95 or P100) to prevent inhalation of
toxic dust.

Containment (The "Wet Method"):
o Do not dry sweep. This generates dust.

o Cover the powder gently with a paper towel dampened with water or a specific neutralizer.
This immobilizes the particles.

Decontamination:
o Wipe up the material and place it into a sealable bag.

o Clean the surface three times with a soap/water solution. Phenothiazines adhere strongly
to glass and plastic; visual inspection (checking for color) is required.

o Validation: Use a UV lamp (if available) to check for fluorescence residues, as many
phenothiazines fluoresce.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1364182/docs?utm_src=pdf-body-img#trimeprazine-sulfoxide-laboratory-disposal-handling-procedures
https://www.benchchem.com/product/b1364182/docs?utm_src=pdf-body#trimeprazine-sulfoxide-laboratory-disposal-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 3084057, Trimeprazine sulfoxide. Retrieved from [Link]

» U.S. Environmental Protection Agency (2019).Management Standards for Hazardous Waste
Pharmaceuticals and Amendment to the PO75 Listing for Nicotine.[5] Federal Register.[6]
Retrieved from [Link]

o European Pharmacopoeia (Ph. Eur.).Alimemazine Tartrate Monograph: Impurity A. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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